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Technical Support Center: ADP-Glo™ Assay
Reagents

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability and proper storage of ADP-Glo™
assay reagents. Adherence to these guidelines is crucial for ensuring the accuracy and
reproducibility of your kinase activity experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for the ADP-Glo™ Kinase Assay
kit?

Al: The entire ADP-Glo™ Kinase Assay system should be stored at —30°C to —10°C upon
receipt.[1] It is critical to avoid repeated freeze-thaw cycles of the components, as this can lead
to degradation of the reagents, particularly the ATP.[2][3]

Q2: How should I handle the ADP-Glo™ reagents after thawing?
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A2: Before use, all components should be thawed completely at room temperature.[1] Once
thawed, it is important to mix all components thoroughly to ensure homogeneity.[1] For
convenience, the ADP-Glo™ Reagent and the prepared Kinase Detection Reagent can be kept
at room temperature (22°C) for up to 24 hours without a significant loss of signal.[1][2]

Q3: What is the stability of the reconstituted Kinase Detection Reagent?

A3: The Kinase Detection Reagent is formed by reconstituting the lyophilized Kinase Detection
Substrate with the Kinase Detection Buffer.[4][5] This reconstituted reagent should ideally be
used immediately.[4][6] However, if not used entirely, it can be dispensed into single-use
aliquots and stored at —20°C or —30°C to —10°C.[4][5] The reconstituted reagent is stable
through several freeze-thaw cycles without significant loss of signal.[5]

Q4: | noticed a precipitate in the Kinase Detection Buffer after thawing. Is it still usable?

A4: Yes, the presence of a precipitate in the Kinase Detection Buffer upon thawing does not
negatively impact the performance of the assay.[4] To avoid potential issues with automated
liquid handlers, you can either carefully pipette the supernatant, or you can redissolve the
precipitate by incubating the buffer at 37°C for about 15 minutes with constant swirling.[4]

Q5: How can | ensure the stability of the ATP and ADP stock solutions?

A5: ATP is particularly susceptible to hydrolysis with repeated freeze-thaw cycles. It is highly
recommended to aliquot the Ultra Pure ATP and ADP solutions into single-use volumes upon
first use and store them at —20°C or, for ATP, preferably below —65°C.[7] Using high-purity ATP
is crucial as ADP contamination in the ATP stock can lead to high background signals.[6]
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Issue Possible Cause Troubleshooting Steps

Ensure all ADP-Glo™
components have been stored
at the correct temperatures

) ) Reagent degradation due to and that freeze-thaw cycles

Low Luminescent Signal , , o
improper storage or handling. have been minimized.[2][3]

Prepare fresh aliquots of
reagents if degradation is

suspected.

Double-check that all reagents,
especially the Kinase
Detection Reagent, were
Incorrect reagent preparation. prepared according to the
protocol.[3] Ensure the correct
volumes and concentrations

were used.

The incubation times for the

ADP-Glo™ Reagent (40

minutes) and the Kinase
o o Detection Reagent (30-60

Insufficient incubation time. ) -

minutes) are critical for the

reactions to proceed to

completion.[1][4] Ensure these

times are followed accurately.

Use dedicated pipettes and
filter tips for ATP and ADP

solutions to prevent cross-

High Background Signal ATP contamination.
contamination. Ensure the ATP
stock is of high purity and has
not degraded to ADP.[6]

Reagents not equilibrated to Temperature gradients across

room temperature. the assay plate can lead to

variability.[1] Allow all reagents

and the plate to equilibrate to
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room temperature before

starting the assay.

Thoroughly mix all reagents

Inconsistent Results Across o after thawing and before
Incomplete mixing of reagents. ]
Plate adding them to the assay
plate.

Ensure the entire plate is at a
Temperature gradients. uniform temperature during
incubations.[1][8]

Reagent Stability and Storage Conditions
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Storage
Storage
Temperature .
Reagent Temperature Stability Notes
(Short-term, after
(Long-term)

thawing)
ADP-Glo™ Kinase
_ —30°C to —10°CJ[1] N/A
Assay Kit (unopened)
Room Temperature Aliquot to avoid
ADP-Glo™ Reagent —30°C to —10°CJ[1] (22°C) for up to 24 repeated freeze-thaw
hours[1] cycles.
Precipitate may form
Kinase Detection upon thawing but
—30°C to —10°CJ[1] Room Temperature
Buffer does not affect
performance.[4]
) ) Reconstitute just
Kinase Detection .
N —30°C to —10°CJ1] Room Temperature before use for optimal
Substrate (lyophilized)
performance.
_ _ Aliguot into single-use
Kinase Detection Room Temperature
—20°C or —=30°C to — volumes. Stable for
Reagent (22°C) for up to 24
) 10°C[4][5] several freeze-thaw
(reconstituted) hours[5]
cycles.[5]
Aliquot into single-use
Ultra Pure ATP Below —65°C Onice volumes to minimize
freeze-thaw cycles.
] Aliquot into single-use
ADP -20°C Onice

volumes.

Experimental Protocols
Preparation of Kinase Detection Reagent

o Equilibrate the Kinase Detection Buffer and the lyophilized Kinase Detection Substrate to
room temperature.[4][5]
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» Aseptically transfer the entire volume of the Kinase Detection Buffer into the amber bottle
containing the Kinase Detection Substrate.[4][5]

e Mix by gentle vortexing or inversion until the substrate is completely dissolved. The solution
should become homogeneous in less than a minute.[4][6]

o Use the reconstituted Kinase Detection Reagent immediately or dispense it into single-use
aliquots for storage at —20°C.[4][6]

Standard ADP-Glo™ Kinase Assay Workflow

The following diagram illustrates the general workflow for the ADP-Glo™ Kinase Assay.

Click to download full resolution via product page

ADP-Glo™ Kinase Assay experimental workflow.

Signaling Pathway

The principle of the ADP-Glo™ Kinase Assay involves a two-step enzymatic process that
ultimately converts the ADP produced by the kinase of interest into a luminescent signal.
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4 Step 1: Kinase Reaction & ATP Depletion

ATP

[ Kinase + Substrate j

Remaining ATP

[ADP + Phospho-Substrate )

ADP-Glo™ Reagent

-

-

Step 2: ADP Conversion & Luminescence\

Luminescent Signal

Kinase Detection Reagent

Ultra-Glo™ Luciferase
+ Luciferin

Click to download full resolution via product page

Principle of the ADP-Glo™ Kinase Assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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